![molecular formula C17H20N2O2S B2847166 (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide CAS No. 1312004-99-1](/img/structure/B2847166.png)
(E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide, also known as MPPES, is a chemical compound that has gained attention for its potential use in scientific research. MPPES is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, making it a promising compound for research purposes.
Scientific Research Applications
- Research indicates that EN300-26579747 exhibits promising anticancer activity. It has been investigated for its potential to inhibit tumor growth and metastasis in various cancer types, including breast, lung, and colon cancers. Mechanistic studies suggest that it interferes with cell cycle progression and induces apoptosis in cancer cells .
- EN300-26579747 has shown neuroprotective effects in preclinical models. Researchers have explored its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. It holds promise for conditions like Alzheimer’s disease, Parkinson’s disease, and ischemic stroke .
- Studies have investigated the cardiovascular effects of EN300-26579747. It appears to modulate vascular tone, improve endothelial function, and reduce oxidative stress. These properties make it relevant for managing hypertension, atherosclerosis, and other cardiovascular disorders .
- EN300-26579747 exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes. Researchers have explored its potential in inflammatory bowel diseases, rheumatoid arthritis, and other inflammatory conditions .
- Preclinical studies suggest that EN300-26579747 may help regulate glucose metabolism, improve insulin sensitivity, and reduce obesity-related inflammation. It could be relevant for managing metabolic syndrome and obesity-related complications .
- EN300-26579747 has been evaluated for its antimicrobial activity against bacteria, fungi, and parasites. While more research is needed, initial findings indicate its potential as a novel antimicrobial agent .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Applications
Anti-Inflammatory Activity
Metabolic Syndrome and Obesity
Antimicrobial Potential
properties
IUPAC Name |
(E)-N-methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2S/c1-15-3-5-16(6-4-15)10-14-22(20,21)19(2)13-9-17-7-11-18-12-8-17/h3-8,10-12,14H,9,13H2,1-2H3/b14-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQHOBGEGWXMKU-GXDHUFHOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)N(C)CCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)N(C)CCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-(4-methylphenyl)-N-[2-(pyridin-4-yl)ethyl]ethene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.